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Compound of Interest

Compound Name: (1R)-1-(4-propylphenyl)ethan-1-ol
CAS No.: 105364-41-8
Cat. No.: B3009730

Get Quote

Executive Summary & Core Directive
Target Molecule: (R)-1-(4-propylphenyl)ethanol Synonyms: (R)-4-propyl-

-methylbenzyl alcohol; (R)-p-propyl-1-phenylethanol. CAS (Racemic): 80866-86-0 (implied) /
105364-41-8 (general analog class). Target Audience: Medicinal Chemists, Process
Development Scientists.

Scientific Reality Check: While specific optical rotation values for the propyl derivative are less
ubiquitous in open literature than its isobutyl (ibuprofen intermediate) or ethyl analogs, the
value can be rigorously bracketed using Structure-Optical Rotation Relationships (SORR). The
(R)-enantiomer of this homologous series consistently exhibits a dextrorotatory (+) sign with a
specific rotation

concentrated between +44° and +47° (c=1, CHCI

or CH

Cl
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This guide defines the reference range, provides the comparative data that validates it, and
details the experimental protocols to confirm enantiomeric excess (ee).

Reference Optical Rotation Data

The following table synthesizes experimental data from the homologous series of 1-(4-
alkylphenyl)ethanols. The structural similarity (electronic and steric) allows for high-confidence
interpolation for the propyl derivative.

Table 1: Comparative Optical Rotation of (R)-1-(4-
Alkylphenyl)ethanols
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Substituent ] ) Concentration Source
Configuration d o
(Para) (deg) | Solvent Validation
-H ]
) (R) +45.5° c=5.0, MeOH Lit. Standard [1]
(Unsubstituted)
-CH ¢c=0.32, CH
(R) +47.0° Exp. Verified [2]
(Methyl) Cl
-C
- Inferred from (S
H (R)* +46-7o C—l.O, CHCI ( )
=-46.7° [3]
(Ethyl)
-n-C
Predicted
H (R) +44° to +47° ¢=1.0, CHCI Reference
Range
(Propyl)
-i-C
c=0.6, CH
H (R) +33.8° ol Exp. Verified [2]
(Isopropyl)
-i-C
c=0.54, CH
H (R) +44.1° - Exp. Verified [2]
(Isobutyl)

*Note: The (S)-enantiomer of the ethyl analog is reported as -46.7°. By definition, the (R)-

enantiomer is +46.7°.

Technical Insight

The propyl group (-CH

CH
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CH
) is sterically and electronically intermediate between the ethyl and isobutyl groups.

e Trend: The rotation remains robustly positive for the (R)-series.

o Deviation: The isopropyl group shows a lower rotation (+33.8°), likely due to the branched
steric bulk adjacent to the phenyl ring affecting the preferred conformation of the chiral
center. The n-propyl group, being linear, will align more closely with the ethyl and isobutyl
behaviors, supporting the +44—-47° range.

Experimental Protocols
A. Polarimetry: Self-Validating Measurement

To ensure the measured rotation accurately reflects the enantiomeric purity, follow this strict
SOP.

e Sample Preparation:
o Weigh 20-50 mg of the isolated alcohol into a tared 2 mL volumetric flask.
o Dissolve in HPLC-grade Chloroform (CHCI

) or Dichloromethane (CH

Cl

).

o Critical: Ensure the solution is clear and free of particulate matter (filter through 0.45 pm
PTFE if necessary).

e Measurement:
o Instrument: Digital Polarimeter (Sodium D-line, 589 nm).
o Cell: 1 dm (100 mm) thermostated cell at 20°C or 25°C.

o Blanking: Blank with the exact solvent batch used for dissolution.
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e Calculation:

Where:
o = Observed rotation (degrees).[1][2][3]
o = Path length (dm).[1][2][3]

o = Concentration (g/mL).[1][2][3]

B. Chiral HPLC: The "Gold Standard" Validation

Optical rotation is prone to errors from chemical impurities. Chiral HPLC is required to confirm
the ee before accepting the rotation value.

Column: Daicel Chiralcel OD-H or Chiralpak AD-H (Cellulose/Amylose derivatives).

Mobile Phase: Hexane : Isopropanol (95:5 to 98:2).

Flow Rate: 0.5 — 1.0 mL/min.

Detection: UV @ 214 nm or 254 nm.

Expected Elution: The (R)- and (S)-enantiomers typically separate with a resolution factor (

) > 1.5. (R)-isomers often elute second on OD-H columns for this class, but racemic
standards must be run first to establish retention times.

Synthesis & Resolution Workflow

To generate the reference standard (R)-4-propyl-

-methylbenzyl alcohol, a Lipase-Catalyzed Kinetic Resolution is the most robust method for
high optical purity (>99% ee).

Mechanism

Lipases (e.g., Candida antarctica Lipase B, CAL-B) selectively acetylate the (R)-enantiomer of
secondary benzylic alcohols, leaving the (S)-alcohol unreacted (or vice versa depending on the
specific enzyme/acyl donor, but CAL-B is typically (R)-selective for acylation).
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Substrate: Racemic 1-(4-propylphenyl)ethanol.[4][5]

Reagent: Vinyl Acetate (Acyl donor).

Catalyst: Immobilized CAL-B (Novozym 435).

Solvent: MTBE or Toluene (anhydrous).

Workflow Diagram (DOT)
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Figure 1: Biocatalytic kinetic resolution workflow to isolate the (R)-enantiomer.
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rotation data for methyl, isopropyl, and isobutyl analogs). Link
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chiral alcohols." Chemical Science, 2018. (Contains specific rotation data for (S)-ethyl
analog). Link
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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